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Compound of Interest

Compound Name: N-Demethylfleroxacin

CAS No.: 79660-71-2

Cat. No.: B1215373

Get Quote

Introduction & Scientific Context
In the pharmacokinetics of fluoroquinolones, metabolic transformation often yields compounds

with altered solubility, toxicity, and antimicrobial potency. N-Demethylfleroxacin is the primary

antimicrobially active metabolite of Fleroxacin (Ro 23-6240).[1][2] While the parent drug,

Fleroxacin, is a trifluorinated quinolone known for its broad-spectrum activity against

Enterobacteriaceae and Pseudomonas aeruginosa, the N-demethylated metabolite retains

significant bioactivity that contributes to the drug's overall pharmacodynamic profile.

Quantifying the Minimum Inhibitory Concentration (MIC) of this metabolite is critical for:

Safety Assessments: Determining if the metabolite accumulates to active levels in renal

impaired patients.[2]

Resistance Profiling: Evaluating if the metabolite selects for resistant strains differently than

the parent compound.
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Total Activity Calculations: Estimating the cumulative antibacterial burden in plasma/urine.

This guide provides a rigorous, standardized protocol for determining the MIC of N-
Demethylfleroxacin using Cation-Adjusted Mueller-Hinton Broth (CAMHB) microdilution,

aligned with CLSI (Clinical and Laboratory Standards Institute) M07 guidelines.[2]

Experimental Design & Logic
The Challenge of Fluoroquinolones
Fluoroquinolones, including Fleroxacin and its metabolites, are zwitterionic. Their solubility and

activity are pH-dependent.[2] Furthermore, they function by inhibiting DNA gyrase and

topoisomerase IV.[2]

Critical Factor: Fluoroquinolones chelate divalent cations (

,

).[2]

Experimental Consequence: The testing medium must be cation-adjusted. Unadjusted media

can result in false susceptibility (lower MICs) because the drug is not being sequestered by

ions as it would be in vivo.

Comparative Benchmarking
To validate the MIC of the metabolite, it must be run alongside the parent compound

(Fleroxacin) and standard Quality Control (QC) strains.

Test Compound: N-Demethylfleroxacin (Purity >95%)

Reference Standard: Fleroxacin[1][2][3][4][5][6][7][8]

QC Strains:E. coli ATCC 25922 (Gram-negative control), S. aureus ATCC 29213 (Gram-

positive control), P. aeruginosa ATCC 27853.[2]

Materials & Reagents
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Component Specification Purpose

N-Demethylfleroxacin
Lyophilized powder, stored at

-20°C
Target Analyte

Solvent
DMSO (Dimethyl Sulfoxide) or

0.1 N NaOH
Primary dissolution

Diluent Sterile Deionized Water Stock dilution

Growth Medium
Cation-Adjusted Mueller-

Hinton Broth (CAMHB)

Contains 20-25 mg/L

and 10-12.5 mg/L

Optical Standard 0.5 McFarland Standard
Inoculum density

standardization

Microplates
96-well, U-bottom, untreated

polystyrene
Assay vessel

Detailed Protocol: Broth Microdilution
Phase 1: Stock Solution Preparation
Note: Fluoroquinolones are often hydrophobic.[2] While Fleroxacin is soluble in acidic/basic

aqueous solutions, the N-demethyl variant is best handled in DMSO to ensure complete

solubilization before aqueous dilution.

Weighing: Weigh approximately 10 mg of N-Demethylfleroxacin powder into a sterile

microcentrifuge tube. Record the exact mass.

Calculation: Calculate the volume of solvent required to achieve a Stock Concentration of

1280 µg/mL.

(Note: If potency is not 100%, adjust mass accordingly).

Dissolution: Add 100% DMSO to the powder. Vortex vigorously until clear.

Self-Validation: If precipitate remains, sonicate for 30 seconds.[2] Do not heat above 37°C

to prevent degradation.[2]
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Intermediate Dilution: Dilute the stock 1:10 in CAMHB to reach a starting working

concentration of 128 µg/mL. (This reduces DMSO concentration to 10%, which will be further

diluted in the plate).

Phase 2: Microplate Setup
Design the plate to test a range from 64 µg/mL down to 0.06 µg/mL.

Dispense Media: Add 100 µL of sterile CAMHB to columns 2 through 12 of the 96-well plate.

Add Drug: Add 200 µL of the 128 µg/mL Working Solution to Column 1.

Serial Dilution:

Transfer 100 µL from Column 1 to Column 2. Mix by pipetting up and down 6 times.

Transfer 100 µL from Column 2 to Column 3. Mix.

Repeat until Column 10.[2] Discard the final 100 µL from Column 10.

Column 11: Growth Control (Media + Bacteria only).

Column 12: Sterility Control (Media only).

Phase 3: Inoculum Preparation[2]
Direct Colony Suspension: Pick 3-5 isolated colonies from an 18-24h agar plate (non-

selective media).

Suspension: Emulsify in sterile saline to match the turbidity of a 0.5 McFarland Standard

(approx.

CFU/mL).[2]

Dilution: Dilute this suspension 1:150 in CAMHB.

Target Density: approx.[1][2][4][9]

CFU/mL.[2]
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Inoculation: Add 100 µL of the diluted inoculum to every well in Columns 1 through 11.

Final Test Density:

CFU/mL.[2][10]

Final Drug Concentration: Column 1 is now 64 µg/mL, Column 10 is 0.125 µg/mL.[2]

Phase 4: Incubation & Reading[2]
Seal: Cover plate with an adhesive gas-permeable seal to prevent evaporation.[2]

Incubate: 35°C ± 2°C in ambient air for 16-20 hours.

Read: Place the plate on a dark non-reflective surface. View from below with overhead

lighting.[2]

MIC Definition: The lowest concentration showing complete inhibition of visible growth (no

button or turbidity).

Workflow Visualization
The following diagram illustrates the critical decision points and flow for the N-
Demethylfleroxacin MIC assay.
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Start: N-Demethylfleroxacin Powder

Solubility Check:
Is DMSO required?

Prepare 1280 µg/mL Stock
(100% DMSO)

Yes (Hydrophobic)

Prepare 1280 µg/mL Stock
(0.1N NaOH / Water)

No (Hydrophilic)

Dilute 1:10 in CAMHB
(Working Conc: 128 µg/mL)

Add Drug to Col 1 -> Serial Dilute 1:2
(Range: 64 - 0.125 µg/mL)

Dispense 100µL CAMHB
into 96-well plate (Cols 2-12)

Add 100µL Inoculum to Wells

Prep Inoculum (0.5 McFarland)
Dilute 1:150 in CAMHB

Incubate 35°C, 16-20h

Read MIC:
Lowest Conc w/ No Growth

Click to download full resolution via product page

Figure 1: Decision logic and workflow for N-Demethylfleroxacin broth microdilution testing.
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Results Interpretation & Troubleshooting
Expected Results

QC Validation: The assay is valid ONLY if the Fleroxacin (parent) control falls within CLSI

ranges:

E. coli ATCC 25922: 0.06 - 0.25 µg/mL (Typical fluoroquinolone range).[2]

P. aeruginosa ATCC 27853: 0.25 - 1.0 µg/mL.[2]

Metabolite Activity: N-Demethylfleroxacin is typically active.[1][2]

If MIC is within 1-2 dilutions of the parent, the metabolite contributes significantly to in vivo

efficacy.

If MIC is >4-fold higher than parent, the metabolite is considered weakly active.[2]

Troubleshooting "Skipped Wells"
If growth is observed in a high concentration well but not in lower ones (Skipped Well), the data

is invalid.

Cause: Drug precipitation (common with quinolones in high concentrations) or splashing.[2]

Solution: Check the solubility of the stock. Ensure the DMSO concentration in the first well

does not exceed 1% (toxic to bacteria).

The "Haze" Effect
Fluoroquinolones can sometimes leave a faint haze or "trailing" growth.

Rule: Ignore pinpoint growth or faint haze.[2][11] Read the MIC at the first clear well.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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